Cas no 135812-31-6 (1-methylethyl 2-chloro-5-{[(1-methylethoxy)carbonyl]amino}benzoate)

1-methylethyl 2-chloro-5-{[(1-methylethoxy)carbonyl]amino}benzoate structure
135812-31-6 structure
Product Name:1-methylethyl 2-chloro-5-{[(1-methylethoxy)carbonyl]amino}benzoate
CAS No:135812-31-6
MF:C14H18ClNO4
MW:299.750023365021
CID:1244387
PubChem ID:466508
Update Time:2025-04-20

1-methylethyl 2-chloro-5-{[(1-methylethoxy)carbonyl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

    • 1-methylethyl 2-chloro-5-{[(1-methylethoxy)carbonyl]amino}benzoate
    • benzoic acid, 2-chloro-5-[[(1-methylethoxy)carbonyl]amino]-, 1-methylethyl ester
    • propan-2-yl 2-chloro-5-{[(propan-2-yloxy)carbonyl]amino}benzoate
    • propan-2-yl 2-chloro-5-(propan-2-yloxycarbonylamino)benzoate
    • DTXSID80159540
    • SCHEMBL8929781
    • 135812-31-6
    • 1-Methylethyl 2-chloro-5-[[1-methylethoxycarbonyl]amino]benzoate
    • INORZYDFTQPNEU-UHFFFAOYSA-N
    • Benzoic acid, 2-chloro-5-(((1-methylethoxy)carbonyl)amino)-, 1-methylethyl ester
    • isopropyl 2-chloro-5-(isopropoxycarbonylamino)benzoate
    • CHEMBL323077
    • Inchi: 1S/C14H18ClNO4/c1-8(2)19-13(17)11-7-10(5-6-12(11)15)16-14(18)20-9(3)4/h5-9H,1-4H3,(H,16,18)
    • InChI Key: INORZYDFTQPNEU-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=C1C(=O)OC(C)C)NC(=O)OC(C)C

Computed Properties

  • Exact Mass: 299.09254
  • Monoisotopic Mass: 299.0924357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 64.63
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